Cas no 2587-00-0 (2,6-dichloro-1-oxido-pyridin-1-ium)

• Product Name: 2,6-dichloro-1-oxido-pyridin-1-ium
• CAS No: 2587-00-0
• MF: C₅H₃Cl₂NO
• MW: 163.989419221878
• MDL: MFCD00130246
• CID: 278187
• PubChem ID: 817673
• Update Time: 2025-10-29

2,6-dichloro-1-oxido-pyridin-1-ium Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,6-dichloro-, 1-oxide
• 2,6-Dichloropyridine-1-oxide
• 2,6-dichloro-1-oxidopyridin-1-ium
• 2,6-dichloropyridine N-oxide
• 2,6-dichloropyridin-1-ol
• 2,6-Dichloropyridine 1-oxide
• 2,6-Dichloro-Pyridine 1-Oxide
• 2,6-dichloropyridine n-o
• 2,6-dichloro-pyridine oxide
• 2,6-Dichloropyridine-N-oxide
• Ide
• 2,6-Dichloropyridine N-oxide
• Pyridine, 2,6-dichloro-, 1-oxide
• 2,6-dichloropyridin-1-ium-1-olate
• 2,6-Dichloropyridine1-oxide
• 2,6-di-chloro pyri
• 2,6-dichloro-1-oxido-pyridin-1-ium
• SY056593
• 2,6-Dichloropyridine N-oxide, 98%
• Pyridine,2,6-dichloro-,1-oxide
• NSC-136569
• FT-0666625
• EN300-132462
• 2,6-di-chloro pyridine-1-oxide
• AM86810
• SCHEMBL467401
• D3219
• NSC136569
• H10886
• RFOMGVDPYLWLOC-UHFFFAOYSA-N
• AS-59400
• AKOS015833833
• AC-907/25125030
• J-016153
• MFCD00130246
• 2,6-Dichloro Pyridine-N-Oxide
• 2587-00-0
• DTXSID50355830
• 2,6-DICHLOROPYRIDINE N-OXIDE,98%
• DTXCID70306889
• pyridine 1-oxide, 2,6-dichloro-

• MDL： MFCD00130246
• Inchi： 1S/C5H3Cl2NO/c6-4-2-1-3-5(7)8(4)9/h1-3H
• InChI Key： RFOMGVDPYLWLOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C([N+]=1[O-])Cl

Computed Properties

• Exact Mass: 162.95900
• Monoisotopic Mass: 162.9591691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 25.5

Experimental Properties

• Color/Form: Cream powder
• Melting Point: 138.0 to 142.0 deg-C
• PSA: 25.46000
• LogP: 2.42190
• Solubility: Not available

2,6-dichloro-1-oxido-pyridin-1-ium Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： 36/37/39-26-22
• Hazardous Material Identification：
• HazardClass：6.1
• Risk Phrases：R36/37/38

Additional information on 2,6-dichloro-1-oxido-pyridin-1-ium

Introduction to 2,6-dichloro-1-oxido-pyridin-1-ium (CAS No. 2587-00-0)

The compound 2,6-dichloro-1-oxido-pyridin-1-ium, identified by its CAS number 2587-00-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridine core with chloro and oxido substituents, has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular recognition. The presence of both electron-withdrawing chloro groups and an oxygen-containing functional group imparts distinct reactivity, making it a valuable scaffold for synthetic chemists and biologists alike.

Recent studies have highlighted the utility of 2,6-dichloro-1-oxido-pyridin-1-ium in the development of novel catalysts and ligands for transition metal complexes. Its ability to coordinate with metals such as palladium, copper, and platinum has opened new avenues for catalytic transformations in organic synthesis. For instance, researchers have demonstrated its role in cross-coupling reactions, where it serves as an effective ligand to enhance reaction efficiency and selectivity. These findings underscore the compound's importance in streamlining synthetic pathways for complex molecules.

In the realm of medicinal chemistry, the structural motifs of 2,6-dichloro-1-oxido-pyridin-1-ium have been leveraged to design bioactive molecules targeting specific biological pathways. The pyridine ring is a privileged scaffold in drug design due to its prevalence in many pharmacologically active compounds. The introduction of chloro substituents at the 2 and 6 positions increases the lipophilicity of the molecule, while the oxido group introduces polarity and potential hydrogen bonding capabilities. This balance makes it an ideal candidate for developing small-molecule inhibitors or activators.

One particularly intriguing application of 2,6-dichloro-1-oxido-pyridin-1-ium is in the field of molecular imaging. Researchers have explored its potential as a contrast agent for magnetic resonance imaging (MRI) due to its paramagnetic properties when coordinated with suitable metal ions. The compound's ability to form stable complexes with paramagnetic centers while maintaining structural integrity makes it a promising candidate for enhancing image resolution and sensitivity. Preliminary studies suggest that it could be used to visualize specific tissues or pathological conditions with high precision.

The synthesis of 2,6-dichloro-1-oxido-pyridin-1-ium presents an interesting challenge due to the need to carefully control reaction conditions to achieve high yields and purity. Traditional synthetic routes often involve halogenation and oxidation steps, which require precise temperature control and catalyst selection. Advances in green chemistry have led to the development of more sustainable methods, such as photochemical halogenation and electrochemical oxidation, which minimize waste and energy consumption. These innovations align with global efforts to promote environmentally friendly chemical processes.

The versatility of 2,6-dichloro-1-oxido-pyridin-1-ium extends beyond catalysis and imaging into materials science. Its ability to form coordination polymers with metal ions has been exploited in the development of novel materials with applications ranging from gas storage to electronics. The compound's unique electronic properties make it a candidate for use in organic semiconductors or light-emitting diodes (LEDs). By tuning its structure through further functionalization, researchers aim to develop materials with tailored properties for next-generation technologies.

Future research directions for 2,6-dichloro-1-oxido-pyridin-1-ium include exploring its role in medicinal chemistry beyond traditional drug discovery. The compound's ability to modulate biological pathways suggests potential applications in therapeutic areas such as oncology, neurology, and infectious diseases. By designing derivatives with enhanced bioavailability or targeted delivery systems, scientists hope to unlock new therapeutic possibilities. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into clinical applications.

In conclusion,2,6-dichloro-1-oxido-pyridin-1-ium (CAS No. 2587-00-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists, biologists, and material scientists alike. As research continues to uncover new uses for this compound,2,6-dichloro-pyridin could play a pivotal role in advancing scientific knowledge and technological innovation.